N-cyclohexyl-2-[[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide

• IUPAC Name: N-cyclohexyl-2-[[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C17H21N3O3S/c1-22-14-10-6-5-9-13(14)16-19-20-17(23-16)24-11-15(21)18-12-7-3-2-4-8-12/h5-6,9-10,12H,2-4,7-8,11H2,1H3,(H,18,21)
• InChI Key: MKLADHJBTFAUQJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN=C(O2)SCC(=O)NC3CCCCC3
• Molecular Formula: C17H21N3O3S
• Molecular Weight: 347.4 g/mol

Description

N-cyclohexyl-2-[[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Scientific Research Applications

Computational and Pharmacological Evaluation

Research has focused on the computational and pharmacological potential of 1,3,4-oxadiazole and pyrazole derivatives, which include compounds similar to N-cyclohexyl-2-[[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide. These studies include docking against targets such as epidermal growth factor receptor (EGFR), tubulin, cyclooxygenase-2 (COX-2), and 5-lipoxygenase (5-LOX), followed by evaluations for toxicity, tumor inhibition, free radical scavenging, analgesic, and anti-inflammatory potential. For instance, certain compounds demonstrated binding and moderate inhibitory effects across all assays, with specific compounds showing good affinity and highest analgesic and anti-inflammatory effects, suggesting a broad spectrum of pharmacological activities (Faheem, 2018).

Synthesis and Biological Screening

Another area of research involves the synthesis and biological screening of 5-substituted-1,3,4-oxadiazole derivatives for activities against enzymes like acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and lipoxygenase (LOX), indicating their relevance in therapeutic applications targeting neurological and inflammatory disorders (Rehman et al., 2013).

Antimicrobial and Hemolytic Agents

Research on N-substituted derivatives of 2-{(5-phenyl-1,3,4-Oxadiazol-2-yl)sulfanyl}acetamides has demonstrated these compounds' potential as antimicrobial and hemolytic agents. This includes the synthesis process and the evaluation of their activities against various microbial species, revealing the therapeutic potential of these compounds in treating microbial infections while assessing their cytotoxicity to minimize side effects (Rehman et al., 2016).